Cas no 1707400-61-0 (4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine)

• Product Name: 4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine
• CAS No: 1707400-61-0
• MF: C₉H₉N₃O₂S₂
• MW: 255.316658735275
• CID: 5191282
• Update Time: 2026-03-05

4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine
• 4-(5-(Methylsulfonyl)-1,2,3-thiadiazol-4-yl)aniline
• Benzenamine, 4-[5-(methylsulfonyl)-1,2,3-thiadiazol-4-yl]-

• Inchi： 1S/C9H9N3O2S2/c1-16(13,14)9-8(11-12-15-9)6-2-4-7(10)5-3-6/h2-5H,10H2,1H3
• InChI Key： NGELNLIGIUXQHP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=C(S(C)(=O)=O)SN=N2)C=C1

4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine Security Information

• Storage Condition：(BD620796)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine

4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine: A Comprehensive Overview

4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine is a compound with the CAS number 1707400-61-0, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique chemical structure and potential applications in drug development. The molecule consists of a phenylamine group attached to a [1,2,3]thiadiazole ring, which is further substituted with a methanesulfonyl group. This combination of functional groups imparts distinctive chemical properties and biological activities.

The [1,2,3]thiadiazole ring is a heterocyclic structure that is widely studied due to its versatility in organic synthesis and its role in various bioactive compounds. The presence of the methanesulfonyl group adds to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutic agents.

One of the most promising applications of 4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine lies in its ability to modulate enzyme activity. Researchers have explored its inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for anticancer drug development.

The synthesis of 4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine involves a multi-step process that typically begins with the preparation of the [1,2,3]thiadiazole core. This is followed by functionalization with the methanesulfonyl group and subsequent coupling with the phenylamine moiety. The reaction conditions are optimized to ensure high yields and purity, which are critical for downstream applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies provide insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for evaluating its suitability as a drug candidate.

In conclusion, 4-(5-Methanesulfonyl-[1,2,3]thiadiazol-4-yl)-phenylamine (CAS No. 1707400-61-0) is a compound with significant potential in the field of medicinal chemistry. Its unique structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its biological activities and pharmacological properties, this compound is poised to play a crucial role in the development of innovative medicines.